(8S,8Ar)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
(8S,8Ar)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
303984-22-7
VCID:
VC0459244
InChI:
InChI=1S/C24H27N5O2/c1-4-10-31-20-7-6-16(11-21(20)30-5-2)22-19-13-29(3)9-8-17(19)18(12-25)23(28)24(22,14-26)15-27/h6-8,11,19,22H,4-5,9-10,13,28H2,1-3H3/t19-,22+/m0/s1
SMILES:
CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C)OCC
Molecular Formula:
C24H27N5O2
Molecular Weight:
417.5g/mol
(8S,8Ar)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
CAS No.: 303984-22-7
Main Products
VCID: VC0459244
Molecular Formula: C24H27N5O2
Molecular Weight: 417.5g/mol
| CAS No. | 303984-22-7 |
|---|---|
| Product Name | (8S,8Ar)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Molecular Formula | C24H27N5O2 |
| Molecular Weight | 417.5g/mol |
| IUPAC Name | (8S,8aR)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C24H27N5O2/c1-4-10-31-20-7-6-16(11-21(20)30-5-2)22-19-13-29(3)9-8-17(19)18(12-25)23(28)24(22,14-26)15-27/h6-8,11,19,22H,4-5,9-10,13,28H2,1-3H3/t19-,22+/m0/s1 |
| Standard InChIKey | FSIVLYANLFPKSC-SIKLNZKXSA-N |
| Isomeric SMILES | CCCOC1=C(C=C(C=C1)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C)OCC |
| SMILES | CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C)OCC |
| Canonical SMILES | CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C)OCC |
| PubChem Compound | 6352041 |
| Last Modified | Nov 11 2021 |
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